Cas no 81136-41-6 (3-ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 3-ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 81136-41-6
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 986422
• PubChem ID: 341387
• Update Time: 2025-04-20

3-ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
• 3-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• HMS1691B18
• DTXSID20321300
• 81136-41-6
• AKOS000540008
• NSC373429
• 3-ETHYL-5,6,7,8-TETRAHYDRO-3H-BENZO(4,5)THIENO(2,3-D)PYRIMIDIN-4-ONE
• BAS 03080759
• NSC-373429
• Z152822648
• Oprea1_646547
• Oprea1_850243
• 4-ETHYL-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),5-TRIEN-3-ONE
• STK370646

• Inchi： 1S/C12H14N2OS/c1-2-14-7-13-11-10(12(14)15)8-5-3-4-6-9(8)16-11/h7H,2-6H2,1H3
• InChI Key： KRHVSDUNLZMMEB-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C=N2)CC)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.9Ų